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Introduction

Lead-based perovskite solar cells (PSCs) have garnered significant attention in the
photovoltaic research community due to their high power conversion efficiencies (PCEs) and
low-cost solution processability.[1][2] This document provides detailed experimental protocols
for the fabrication of lead-based perovskite solar cells using common laboratory techniques,
including one-step and two-step solution processing methods. The protocols are intended to
serve as a comprehensive guide for researchers and scientists.

I. One-Step Solution Processing Protocol

The one-step method involves the co-deposition of organic and inorganic precursors in a single
step, followed by annealing to form the perovskite crystal structure.[1][3]

Experimental Protocol:
e Substrate Preparation:
o Begin with fluorine-doped tin oxide (FTO) coated glass substrates.

o Etch the FTO layer using zinc powder and a 2M hydrochloric acid solution to create
isolated electrode patterns.[4]
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o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol, each for 10-15 minutes.[5]

o Dry the substrates with a nitrogen gun and treat them with oxygen plasma for 15 minutes
to remove any residual organic contaminants.[4]

» Deposition of Electron Transport Layer (ETL):

o Prepare a compact titanium dioxide (TiO2) blocking layer by spray pyrolysis of a titanium
diisopropoxide bis(acetylacetonate) solution in isopropanol onto the FTO substrate heated
at 450°C.[5]

o Deposit a mesoporous TiOz layer by spin-coating a diluted TiO2 paste at 5000 rpm for 30
seconds, followed by annealing at 500°C for 30 minutes.[5]

o Perovskite Layer Deposition:

o Prepare the perovskite precursor solution. A common formulation for methylammonium
lead iodide (MAPDI3) is a 3:1 molar mixture of methylammonium iodide (MAI) and lead
acetate trihydrate dissolved in anhydrous dimethylformamide (DMF) to a concentration of
48% solids.[4]

o In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the
mesoporous TiO2 layer at 2000 rpm for 45 seconds.[4]

o During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped
onto the substrate to induce rapid crystallization and form a uniform film.[6]

e Annealing:

o Anneal the perovskite film on a hot plate at 100°C for 5-10 minutes to fully form the
perovskite crystal structure. The film will turn from yellow to dark brown/black.[4]

» Deposition of Hole Transport Layer (HTL):

o Prepare a solution of Spiro-OMeTAD (72.3 mg) in chlorobenzene (1 mL), with additives
such as lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (tBP).

[5]
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o Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.[5]

o Deposition of Metal Contact:

o Evaporate an 80 nm thick layer of gold or silver onto the HTL through a shadow mask to
define the top electrode.[5]

Workflow Diagram:
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Caption: One-Step Perovskite Solar Cell Fabrication Workflow.

Il. Two-Step Solution Processing Protocol

The two-step, or sequential deposition, method involves depositing the lead halide precursor
first, followed by its conversion to perovskite by reacting with the organic halide solution.[2][7]
This method can offer better control over the perovskite film morphology.[7]

Experimental Protocol:
e Substrate and ETL Preparation:

o Follow the same substrate preparation and ETL deposition steps as in the one-step
protocol.

e Lead lodide (Pblz) Deposition:
o Prepare a solution of Pblz in a solvent like DMF (e.g., 553 mg in 1 mL).[5]

o Spin-coat the Pblz solution onto the ETL-coated substrate at a speed of 6500 rpm for 30
seconds.[5]
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o Anneal the Pbl: film at 80°C for 30 minutes.[5]

o Perovskite Conversion:

o Prepare a solution of methylammonium iodide (MAI) in isopropanol (e.g., 40 mg in 5 mL).

[5]

o Deposit the MAI solution onto the Pbl: film and let it sit for 45 seconds to allow for
intercalation and reaction.[5]

o Spin-coat the substrate at 4000 rpm for 20 seconds to remove excess MAI solution.[5]
e Annealing:

o Anneal the resulting perovskite film at 100°C for 45 minutes to ensure complete
conversion and crystallization.[5]

e HTL and Metal Contact Deposition:

o Follow the same procedures for HTL and metal contact deposition as described in the
one-step protocol.

Workflow Diagram:
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Caption: Two-Step Perovskite Solar Cell Fabrication Workflow.

lll. Vapor Deposition Protocol

Vapor deposition techniques, such as thermal evaporation, offer a solvent-free method for
depositing uniform and high-quality perovskite films, which is particularly advantageous for
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large-area device fabrication.[7][8]
Experimental Protocol:
e Substrate and Transport Layer Preparation:

o Prepare the substrate with the desired transport layers (e.g., FTO/TiOz) as described in
the solution-based protocols.

o Co-evaporation of Precursors:
o Place the substrate in a high-vacuum thermal evaporation chamber.

o Load the inorganic precursor (e.g., PbClz) and the organic precursor (e.g., MAI) into
separate evaporation sources.

o Co-evaporate the precursors onto the substrate. The deposition rates of each source are
carefully controlled to achieve the desired stoichiometry of the perovskite film.[7]

e Annealing:

o Post-anneal the deposited film in a controlled atmosphere (e.g., nitrogen) to promote
crystallization and improve film quality. Annealing temperatures and times are optimized
based on the specific perovskite composition.

e HTL and Metal Contact Deposition:

o Deposit the hole transport layer and the top metal contact, often within the same vacuum
system to avoid exposure to ambient conditions.

Workflow Diagram:
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Click to download full resolution via product page
Caption: Vapor Deposition Workflow for Perovskite Solar Cells.

IV. Data Presentation

The following tables summarize typical quantitative data for the fabrication of lead-based
perovskite solar cells using the described methods. These values can vary depending on the
specific perovskite composition and laboratory conditions.

Table 1: Precursor and Deposition Parameters

Parameter One-Step Method Two-Step Method
) MAI and Pb-acetate (3:1 1. Pblz in DMF[5] 2. MAI in
Perovskite Precursors )
molar) in DMF[4] Isopropanol[5]
) ) ) 1. Pbl2: 6500 rpm for 30 s[5] 2.
Perovskite Spin-Coating 2000 rpm for 45 s[4]
MAI: 4000 rpm for 20 s[5]
1. Pbl2: 80°C for 30 min[5] 2.
Perovskite Annealing 100°C for 5 min[4] Perovskite: 100°C for 45
min[5]
HTL (Spiro-OMeTAD) 4000 rpm for 30 s[5] 4000 rpm for 30 s[5]
ETL (Mesoporous TiOz2) 5000 rpm for 30 s[5] 5000 rpm for 30 s[5]
ETL Annealing 500°C for 30 min[5] 500°C for 30 min[5]

Table 2: Device Performance Metrics
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Fabrication JSC
PCE (%) VOC (V) FF (%) Reference
Method (mAlcm?)

One-Step
Solution 24.5 - - - 9]

Processing

Two-Step
Solution 20.9 - - - [10]

Processing

Two-Step
19.13 - - - [11]
(Inverted)

Post-
assembly
Modulated

(Inverted)

25.61 1.184 - 84.35 [12]

Perovskite/Si
Tandem >27 - - - [13]
(Two-Step)

Note: Dashes indicate that the specific data was not provided in the cited source.

Conclusion

The choice of fabrication protocol for lead-based perovskite solar cells depends on various
factors, including the desired film morphology, scalability, and available equipment. Solution-
based methods are popular for laboratory-scale research due to their simplicity and low cost,
while vapor deposition techniques are being explored for industrial-scale production. The
protocols and data presented here provide a foundation for researchers to fabricate and
optimize high-performance perovskite solar cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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